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Compound of Interest

Compound Name:
Methyl 2,6-dibromopyridine-4-

carboxylate

Cat. No.: B051839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties, spectral data, and a detailed synthetic protocol for Methyl 2,6-dibromopyridine-4-
carboxylate. This document is intended to be a valuable resource for professionals in the

fields of medicinal chemistry, organic synthesis, and drug development, offering key data and

methodologies to facilitate its use as a versatile chemical intermediate.

Core Physicochemical Properties
Methyl 2,6-dibromopyridine-4-carboxylate is a halogenated pyridine derivative that serves

as a valuable building block in the synthesis of more complex molecules. Its chemical structure,

featuring two bromine atoms and a methyl ester group on a pyridine ring, offers multiple sites

for functionalization.
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Property Value Reference

CAS Number 119308-57-5 [1]

Molecular Formula C₇H₅Br₂NO₂ [1]

Molecular Weight 294.93 g/mol [1]

Appearance White to yellow solid [2]

Melting Point 86.0 to 92.0 °C

Boiling Point (Predicted) 320.9 °C at 760 mmHg [3]

Density (Predicted) 1.928 g/cm³ [3]

pKa (Predicted) -5.78 ± 0.10

Storage Conditions

Store in a refrigerator, under

an inert atmosphere (e.g.,

Argon or Nitrogen) at 2–8 °C.

[2]

Spectral Data
The structural identity of Methyl 2,6-dibromopyridine-4-carboxylate is confirmed by the

following spectral data:

Spectral Data Type Details Reference

¹H NMR (400 MHz, CD₂Cl₂)
δ (ppm): 8.10 (s, 2H), 4.05 (s,

3H)
[4]

Mass Spectrometry (ESI) m/z: 295.8 (M+1) [4]

Experimental Protocols
Synthesis of Methyl 2,6-dibromopyridine-4-carboxylate
from Citrazinic Acid
A general and effective method for the synthesis of Methyl 2,6-dibromopyridine-4-
carboxylate proceeds from the commercially available citrazinic acid (2,6-dihydroxypyridine-4-
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carboxylic acid).[4]

Materials:

Citrazinic acid (2,6-dihydroxypyridine-4-carboxylic acid)

Phosphorus oxybromide (POBr₃)

Methanol (anhydrous)

Dichloromethane (CH₂Cl₂)

Saturated sodium bicarbonate solution (NaHCO₃)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Magnetic stirrer with heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine citrazinic acid (5.0 g, 32.2 mmol) and phosphorus oxybromide (27.5 g, 96.8

mmol).

Heating: Heat the reaction mixture to 130 °C and maintain this temperature with stirring. The

progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Quenching: Upon completion of the reaction, cool the mixture to 0 °C in an ice bath. Slowly

and carefully add 250 mL of anhydrous methanol to quench the reaction.
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Work-up: Concentrate the reaction mixture under reduced pressure using a rotary

evaporator. The resulting residue is then subjected to extraction with dichloromethane and a

saturated sodium bicarbonate solution.

Purification: The aqueous layer should be washed with saturated sodium bicarbonate

solution. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated

under reduced pressure to yield the crude product as a brown solid.[4]

Characterization: The purity of the obtained Methyl 2,6-dibromopyridine-4-carboxylate
can be confirmed using nuclear magnetic resonance (NMR) and liquid chromatography-

mass spectrometry (LCMS).[4]

Visualized Workflows and Pathways
Due to the limited information available in the public domain regarding the involvement of

Methyl 2,6-dibromopyridine-4-carboxylate in specific biological signaling pathways, the

following diagrams illustrate the synthetic and characterization workflows as logical

relationships.
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Caption: Synthetic workflow for Methyl 2,6-dibromopyridine-4-carboxylate.
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Caption: Characterization workflow for the synthesized product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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